Cas no 141106-53-8 (3-(4-fluorophenyl)benzenethiol)

• Product Name: 3-(4-fluorophenyl)benzenethiol
• CAS No: 141106-53-8
• MF: C₁₂H₉FS
• MW: 204.263265371323
• MDL: MFCD06201759
• CID: 2625723
• PubChem ID: 2759150
• Update Time: 2025-10-31

3-(4-fluorophenyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4'-Fluorobiphenyl-3-thiol
• 141106-53-8
• 4'-Fluoro-[1,1'-biphenyl]-3-thiol
• SCHEMBL15572100
• 3-(4-Fluorophenyl)thiophenol
• FS-6268
• 3-(4-fluorophenyl)benzenethiol
• CS-0337364
• AKOS026670652

• MDL： MFCD06201759
• Inchi： 1S/C12H9FS/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8,14H
• InChI Key： GFZKWDDPZFJWHP-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 204.04089962g/mol
• Monoisotopic Mass: 204.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų

3-(4-fluorophenyl)benzenethiol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-fluorophenyl)benzenethiol

Recent Advances in the Application of 3-(4-Fluorophenyl)benzenethiol (CAS: 141106-53-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-fluorophenyl)benzenethiol (CAS: 141106-53-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This aromatic thiol derivative, characterized by a fluorophenyl group, exhibits unique chemical properties that make it a valuable building block for the synthesis of bioactive molecules and functional materials. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(4-fluorophenyl)benzenethiol in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized this compound as a core scaffold to develop potent inhibitors of the MDM2-p53 interaction, a well-validated target for anticancer therapy. The fluorophenyl moiety was found to enhance binding affinity through favorable hydrophobic interactions with the target protein, while the thiol group allowed for further functionalization via click chemistry approaches.

In the field of materials science, 3-(4-fluorophenyl)benzenethiol has shown promise as a surface modifier for gold nanoparticles (AuNPs). A recent publication in ACS Nano (2024) reported that this compound forms stable self-assembled monolayers (SAMs) on AuNPs, imparting both chemical stability and biological functionality. The fluorinated aromatic system was shown to improve the stability of the SAMs under physiological conditions, making these functionalized nanoparticles suitable for targeted drug delivery applications. The thiol group's strong affinity for gold surfaces enabled precise control over nanoparticle surface chemistry.

Pharmacokinetic studies have revealed interesting properties of 3-(4-fluorophenyl)benzenethiol derivatives. Research published in Drug Metabolism and Disposition (2023) investigated the metabolic fate of several thiol-containing drug candidates derived from this scaffold. The presence of the fluorine atom was found to significantly influence the compounds' metabolic stability, with the 4-fluorophenyl group demonstrating reduced susceptibility to oxidative metabolism compared to non-fluorinated analogs. This finding has important implications for the design of more stable drug candidates with improved pharmacokinetic profiles.

Recent advances in synthetic methodology have expanded the utility of 3-(4-fluorophenyl)benzenethiol in medicinal chemistry. A 2024 report in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of this scaffold at both the thiol and aromatic positions. This methodology has opened new avenues for the rapid generation of diverse compound libraries based on this core structure, facilitating structure-activity relationship (SAR) studies in drug discovery programs.

The safety profile of 3-(4-fluorophenyl)benzenethiol has been the subject of recent toxicological investigations. While generally considered safe for laboratory use with proper precautions, a 2023 study in Chemical Research in Toxicology identified potential hepatotoxicity concerns with certain derivatives at high concentrations. These findings underscore the importance of careful structural optimization when developing this scaffold for pharmaceutical applications, particularly with regard to the balance between biological activity and safety.

Looking forward, the unique properties of 3-(4-fluorophenyl)benzenethiol position it as a promising scaffold for continued innovation in chemical biology and drug discovery. Ongoing research is exploring its application in the development of covalent inhibitors, where the thiol group can form reversible bonds with biological targets. Additionally, its potential in radiopharmaceutical chemistry is being investigated, leveraging the fluorine atom for ¹⁸F-labeling in PET imaging probes. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is likely to remain an important tool in medicinal chemistry for years to come.